Cas no 28448-09-1 (3-Quinolinecarbonitrile, 2-methoxy-)

• Product name: 3-Quinolinecarbonitrile, 2-methoxy-
• CAS No: 28448-09-1
• MF: C₁₁H₈N₂O
• MW: 184.19402
• CID: 1434760
• PubChem ID: 21704827

3-Quinolinecarbonitrile, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 2-methoxy-
• 2-methoxy-3-Quinolinecarbonitrile
• DB-293213
• SCHEMBL8000025
• AKOS006304994
• 28448-09-1
• DTXSID001300447
• 3-Cyan-2-methoxy-chinolin

• Inchi： InChI=1S/C11H8N2O/c1-14-11-9(7-12)6-8-4-2-3-5-10(8)13-11/h2-6H,1H3
• InChI Key： MDRKEUXLMJBPCY-UHFFFAOYSA-N
• SMILES： COC1=NC2=CC=CC=C2C=C1C#N

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives